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Compound of Interest

Compound Name: 1,3-Diethoxybenzene

Cat. No.: B1583337 Get Quote

An In-depth Technical Guide to 1,3-
Diethoxybenzene
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and spectral characteristics of 1,3-diethoxybenzene (CAS No: 2049-73-

2). Also known as resorcinol diethyl ether, this aromatic organic compound is a key

intermediate in various synthetic processes. This document aims to be a valuable resource for

professionals in research and development by consolidating essential data, including detailed

experimental protocols and safety information, into a readily accessible format.

Physical Properties
1,3-Diethoxybenzene is a colorless to pale yellow liquid under standard conditions. Its key

physical properties are summarized in the table below, providing a quick reference for

experimental planning and execution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1583337?utm_src=pdf-interest
https://www.benchchem.com/product/b1583337?utm_src=pdf-body
https://www.benchchem.com/product/b1583337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units Reference(s)

Molecular Formula C₁₀H₁₄O₂ [1][2]

Molecular Weight 166.22 g/mol [1][2]

Boiling Point 235 °C [1]

Melting Point 10 °C

Density 1.01 g/cm³ [1]

Refractive Index 1.5065-1.5125 @ 20°C

Chemical Properties
The chemical characteristics of 1,3-diethoxybenzene are dictated by its aromatic ring and the

two activating ethoxy groups. These groups direct electrophilic substitution to the ortho and

para positions (primarily positions 4 and 6, and to a lesser extent, position 2).

Property Value Units Reference(s)

CAS Number 2049-73-2 [1][2]

IUPAC Name 1,3-diethoxybenzene [2]

Synonyms

m-Diethoxybenzene,

Resorcinol diethyl

ether

[1][2]

SMILES
CCOC1=CC(=CC=C1

)OCC
[1]

InChI Key
MKGFYMKFBCWNC

P-UHFFFAOYSA-N
[3]

Solubility
Slightly soluble in

water
[4]

Synthesis of 1,3-Diethoxybenzene
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The most common and straightforward method for synthesizing 1,3-diethoxybenzene is

through the Williamson ether synthesis, starting from resorcinol (1,3-dihydroxybenzene) and an

ethylating agent like diethyl sulfate or ethyl iodide.

Experimental Protocol: Williamson Ether Synthesis
This protocol is adapted from the well-established synthesis of 1,3-dimethoxybenzene and is

applicable for the preparation of 1,3-diethoxybenzene.[5]

Materials:

Resorcinol (1 mole)

Sodium hydroxide (2.5 moles, as a 10% aqueous solution)

Diethyl sulfate (2 moles)

Diethyl ether

Saturated sodium carbonate solution

Anhydrous calcium chloride

Deionized water

Equipment:

Three-necked round-bottom flask

Reflux condenser

Stirrer (magnetic or mechanical)

Internal thermometer

Dropping funnel

Heating mantle or water bath
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Separatory funnel

Distillation apparatus

Procedure:

In a three-necked flask equipped with a stirrer, reflux condenser, internal thermometer, and

dropping funnel, rapidly add a 10% sodium hydroxide solution (2.5 moles) to resorcinol (1

mole) with continuous stirring.

With vigorous stirring, add diethyl sulfate (2 moles) dropwise from the dropping funnel.

Maintain the reaction temperature below 40°C, using a water bath for cooling if necessary.

After the addition is complete, heat the mixture on a boiling water bath for 30 minutes to

ensure the reaction goes to completion and to decompose any unreacted diethyl sulfate.

Cool the reaction mixture to room temperature. The organic layer containing the product

should separate.

Transfer the mixture to a separatory funnel and separate the organic layer. Extract the

aqueous layer several times with diethyl ether to recover any dissolved product.

Combine all organic phases and wash them sequentially with a dilute sodium carbonate

solution and then with water.

Dry the organic layer over anhydrous calcium chloride.

Filter to remove the drying agent and fractionally distill the filtrate to purify the 1,3-
diethoxybenzene. The product will distill at its boiling point of 235°C.

Chemical Reactions
1,3-Diethoxybenzene can undergo various electrophilic aromatic substitution reactions. For

instance, its reaction with nitrogen dioxide/dinitrogen tetraoxide in dichloromethane leads to

nitration, primarily at the 4-position, yielding 1,3-diethoxy-4-nitrobenzene.[6] This highlights the

activating and directing effects of the ethoxy groups.
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Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of 1,3-diethoxybenzene.

¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons

and the ethoxy groups. The aromatic protons will appear as a complex multiplet, while the

ethoxy groups will present as a triplet (for the methyl protons) and a quartet (for the

methylene protons).

¹³C NMR: The carbon NMR spectrum will display distinct peaks for the aromatic carbons

(including two signals for the ether-linked carbons and signals for the other aromatic

carbons) and two signals for the ethoxy group carbons.[7]

Infrared (IR) Spectroscopy: The IR spectrum exhibits characteristic C-O stretching vibrations

for the ether linkages, as well as C-H stretching and bending frequencies for the aromatic

ring and the alkyl chains.[3]

Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M+) at m/z

= 166, corresponding to the molecular weight of the compound.[2]

Safety and Handling
1,3-Diethoxybenzene is classified as a hazardous substance. It is known to cause skin and

serious eye irritation and may cause respiratory irritation.[2]

Handling: Handle in a well-ventilated area. Wear appropriate personal protective equipment

(PPE), including safety goggles, chemical-resistant gloves, and a lab coat. Avoid inhalation

of vapors and contact with skin and eyes.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents.

First Aid: In case of contact with eyes, rinse immediately with plenty of water. If it comes into

contact with skin, wash off with soap and water. If inhaled, move to fresh air. Seek medical

attention if irritation persists.
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1,3-Diethoxybenzene is primarily used as an intermediate in organic synthesis.[8][9] Its

activated aromatic ring makes it a valuable precursor for the synthesis of more complex

molecules, including pharmaceuticals and other specialty chemicals. It has also been noted for

its resistance to certain polymerization reactions.[1]

Visualizations
Synthesis and Purification Workflow
The following diagram illustrates the general workflow for the synthesis and subsequent

purification of 1,3-diethoxybenzene via Williamson ether synthesis.
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Caption: Workflow for the synthesis and purification of 1,3-diethoxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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